Cas no 1369510-36-0 (2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid)

• Product Name: 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid
• CAS No: 1369510-36-0
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD20486507
• CID: 2117860
• PubChem ID: 122164306
• Update Time: 2025-06-10

2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-triazol-1-ylmethyl)Benzoic acid
• 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid
• CID 122164306
• Benzoic acid, 2-(1H-1,2,3-triazol-1-ylmethyl)-
• 2-(1H-1,2,3-triazol-1-yl)methylbenzoic acid

• MDL： MFCD20486507
• Inchi： 1S/C10H9N3O2/c14-10(15)9-4-2-1-3-8(9)7-13-6-5-11-12-13/h1-6H,7H2,(H,14,15)
• InChI Key： AIKHYANXMBKVAQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN1C=CN=N1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 0.8

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 432.3±47.0 °C(Predicted)
• pka: 3.65±0.36(Predicted)

Additional information on 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid

Introduction to 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid (CAS No. 1369510-36-0)

2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid, also known by its CAS number 1369510-36-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a 1,2,3-triazole ring linked through a methylene group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid can be achieved through several methods, with the most common approach involving the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This "click" chemistry method is highly efficient and robust, allowing for the facile construction of the 1,2,3-triazole ring. The benzoic acid functionality can be introduced through subsequent reactions such as esterification or amidation, depending on the desired application.

In terms of its physical properties, 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid is typically a white to off-white solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical characteristics can vary slightly depending on the specific synthetic route and purification methods employed.

The biological activity of 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against carbonic anhydrase (CA), an enzyme involved in numerous physiological processes including pH regulation and ion transport. The selective inhibition of CA isoforms has therapeutic implications for conditions such as glaucoma and certain types of cancer.

Beyond its enzymatic inhibition properties, 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid has also been explored for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the proliferation of cancer cells in vitro. These findings suggest that it may have potential as a lead compound for the development of novel therapeutic agents.

In addition to its direct biological effects, 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid serves as a valuable building block for the synthesis of more complex molecules. The presence of the carboxylic acid group allows for further functionalization through reactions such as esterification and amidation. This versatility makes it an attractive starting material for the development of prodrugs and drug conjugates.

The safety profile of 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 2-[(1H-1,2,3-triazol-1-yl)methyl]benzoic acid (CAS No. 1369510-36-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the utility and therapeutic potential of this compound will emerge.